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Compound of Interest

Compound Name: S-MTC

Cat. No.: B1681827 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

This document provides detailed procedural guidance for the safe and compliant disposal of S-

Methyl-L-thiocitrulline (S-MTC), a potent nitric oxide synthase (NOS) inhibitor used in laboratory

research. Adherence to these protocols is crucial for ensuring personnel safety and minimizing

environmental impact.

1. Chemical Identification and Hazard Assessment

S-Methyl-L-thiocitrulline, often abbreviated as S-MTC, is identified by CAS Number 209589-59-

3.[1] It is commonly supplied as a hydrochloride or dihydrochloride salt. According to the Safety

Data Sheet (SDS) provided by major suppliers, S-MTC is not classified as a hazardous

substance under the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals.[1] However, it is designated as "for research use only" and not intended for human

or veterinary use.[2][3] All chemicals, regardless of their hazard classification, should be

handled with caution.[1]

Key Physical and Chemical Properties:
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Property Value

Molecular Formula C₇H₁₅N₃O₂S · 2HCl

Appearance Crystalline solid

Solubility
Soluble in Ethanol (>75 mg/ml), DMSO (>20

mg/ml), and PBS (pH 7.2) (>25 mg/ml)

Flammability Non-flammable

Data sourced from Cayman Chemical product information.[2][3]

2. Personal Protective Equipment (PPE)

Before handling S-MTC for disposal, laboratory personnel must wear standard personal

protective equipment:

Safety glasses or goggles

Standard laboratory coat

Chemical-resistant gloves (e.g., nitrile)

3. Disposal Procedures

The disposal method for S-MTC depends on the quantity and local regulations. While the

substance is not classified as hazardous, it is categorized as slightly hazardous for water

(Water hazard class 1).[1] Therefore, direct disposal into sewer systems is discouraged to

prevent contamination of ground and surface water.[1]

For Small Quantities (Milligram Scale):

The Safety Data Sheet suggests that smaller quantities can be disposed of with household

waste.[1] However, for a laboratory setting, it is best practice to manage it as a non-hazardous

chemical waste.

Collection: Collect waste S-MTC, including any contaminated consumables (e.g., weigh

boats, pipette tips), in a designated, clearly labeled waste container. The container should be
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made of a compatible material (e.g., polyethylene).

Labeling: Label the waste container as "Non-Hazardous Chemical Waste" and list the

contents, including "S-Methyl-L-thiocitrulline."

Storage: Store the waste container in a designated waste accumulation area, away from

incompatible materials.

Disposal: Dispose of the container through your institution's chemical waste disposal

program.

For Larger Quantities or Bulk Disposal:

For larger amounts of S-MTC, contact your institution's Environmental Health and Safety (EHS)

office for guidance. The material should be offered to a licensed professional waste disposal

service.

Disposal of Empty Containers:

Empty containers that held S-MTC should be managed as follows:

Rinsing: Triple rinse the container with a suitable solvent (e.g., water or ethanol).

Collection of Rinsate: Collect the rinsate and manage it as chemical waste.

Disposal of Container: Once cleaned, the container can typically be disposed of in the

regular trash or recycled, in accordance with institutional policies.

4. Spill Management

In the event of a spill:

Personal Protection: Ensure appropriate PPE is worn before addressing the spill.

Containment: For a solid spill, carefully sweep or scoop the material to avoid generating

dust. For a liquid spill (if dissolved in a solvent), absorb the spill with an inert absorbent

material (e.g., vermiculite, sand, or chemical absorbent pads).
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Collection: Place the contained material into a sealed, labeled container for disposal as

chemical waste.

Decontamination: Clean the spill area with a suitable solvent and then with soap and water.

Ventilation: Ensure adequate ventilation of the area.

5. S-MTC Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of S-
MTC.

Start: S-MTC Waste Generated

Assess Quantity of Waste

Small Quantity (e.g., mg scale)

Small

Large Quantity or Bulk

Large

Collect in Labeled Container
(Non-Hazardous Chemical Waste) Contact Environmental Health & Safety (EHS)

Dispose via Institutional
Chemical Waste Program

Arrange for Licensed
Professional Disposal

End: Disposal Complete
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Click to download full resolution via product page

Caption: Workflow for the disposal of S-Methyl-L-thiocitrulline (S-MTC).

Disclaimer: This document provides general guidance. Always consult the specific Safety Data

Sheet for the product you are using and adhere to all local, state, and federal regulations, as

well as your institution's specific waste management policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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